2-(2,4-dichlorophenoxy)-N-(3-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acetamide

Specification

• CAS No.: 872630-18-7
• Molecular Formula: C19H15Cl2N3O2S
• Molecular Weight: 420.31
• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[3-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]acetamide
• Standard InChI: InChI=1S/C19H15Cl2N3O2S/c20-13-4-5-17(15(21)9-13)26-11-18(25)22-14-3-1-2-12(8-14)16-10-24-6-7-27-19(24)23-16/h1-5,8-10H,6-7,11H2,(H,22,25)
• Standard InChI Key: OODGPYXVOTZXBP-UHFFFAOYSA-N
• SMILES: C1CSC2=NC(=CN21)C3=CC(=CC=C3)NC(=O)COC4=C(C=C(C=C4)Cl)Cl

Introduction

2-(2,4-dichlorophenoxy)-N-(3-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acetamide is a complex organic compound that has garnered attention in the fields of pharmaceuticals and agrochemicals due to its unique molecular structure. This compound features a combination of functional groups, including a dichlorophenoxy moiety and an imidazo[2,1-b]thiazole ring, which contribute to its potential biological activities and chemical properties.

Synthesis and Characterization

The synthesis of 2-(2,4-dichlorophenoxy)-N-(3-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acetamide involves multiple steps, requiring careful control of reaction conditions such as temperature, pH, and solvent choice to optimize yield and purity. Common precursors include dichlorophenol derivatives and imidazole-based compounds.

Techniques for Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to confirm the structure of the synthesized compound.

• Mass Spectrometry (MS): Employed to verify the molecular weight and structure.

• Thin Layer Chromatography (TLC): Utilized to monitor reaction progress and assess purity.

Potential Applications

This compound has potential applications in both pharmaceutical and agricultural chemistry. Its unique structure suggests it could interact with various biological targets, which may lead to antimicrobial or anticancer properties, similar to other compounds with related structures.

Potential Biological Activities

• Pharmaceutical Applications: The compound's heterocyclic rings and functional groups may allow it to interact with enzymes or receptors, potentially leading to therapeutic effects.

• Agrochemical Applications: The presence of a dichlorophenoxy group could confer herbicidal properties, although this would require further investigation.

Chemical Reactions and Stability

2-(2,4-dichlorophenoxy)-N-(3-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acetamide can undergo various chemical reactions typical of amides and heterocycles. These include hydrolysis and substitution reactions, which must be carefully controlled to prevent degradation of sensitive functional groups.

Stability Studies

• Differential Scanning Calorimetry (DSC): Useful for assessing thermal stability.

• X-ray Crystallography: Provides detailed structural information, which can be crucial for understanding the compound's interactions with biological targets.

Comparison with Related Compounds

Other compounds with similar structures, such as 2-(2,4-dichlorophenoxy)-N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)propanamide, also show potential in pharmaceutical and agricultural applications. These compounds often feature dichlorophenoxy and imidazo[2,1-b]thiazole moieties, which are key to their biological activities.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Potential Applications
2-(2,4-dichlorophenoxy)-N-(3-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acetamide	C19H15Cl2N3O2S	420.3	Pharmaceuticals, Agrochemicals
2-(2,4-dichlorophenoxy)-N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)propanamide	C18H17Cl2N3OS	367.25	Pharmaceuticals, Agrochemicals